Cas no 2229383-68-8 (3-Chloro-2-(piperidin-4-yloxy)phenol)

• Product Name: 3-Chloro-2-(piperidin-4-yloxy)phenol
• CAS No: 2229383-68-8
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 5762385
• PubChem ID: 165709401
• Update Time: 2025-06-14

3-Chloro-2-(piperidin-4-yloxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2229383-68-8
• EN300-1976018
• 3-chloro-2-(piperidin-4-yloxy)phenol
• 3-Chloro-2-(piperidin-4-yloxy)phenol

• Inchi： 1S/C11H14ClNO2/c12-9-2-1-3-10(14)11(9)15-8-4-6-13-7-5-8/h1-3,8,13-14H,4-7H2
• InChI Key： XBRIZUYBQRDVEH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC1CCNCC1)O

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-Chloro-2-(piperidin-4-yloxy)phenol

Recent Advances in the Study of 3-Chloro-2-(piperidin-4-yloxy)phenol (CAS: 2229383-68-8)

3-Chloro-2-(piperidin-4-yloxy)phenol (CAS: 2229383-68-8) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a bioactive molecule, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has been identified as a promising scaffold for the development of novel therapeutic agents due to its unique structural features. The presence of both a chloro and a piperidinyloxy group on the phenol ring confers distinct physicochemical properties, which have been leveraged in various pharmacological studies. Recent literature highlights its role as a modulator of specific biological targets, including enzymes and receptors implicated in disease pathways.

One of the key advancements in the study of 3-Chloro-2-(piperidin-4-yloxy)phenol is its synthesis and optimization. Researchers have developed efficient synthetic routes to produce the compound with high purity and yield. These methods often involve multi-step organic reactions, including the introduction of the piperidinyloxy moiety through nucleophilic substitution reactions. The optimization of these synthetic protocols has enabled the production of derivatives for structure-activity relationship (SAR) studies.

In terms of biological activity, recent studies have demonstrated that 3-Chloro-2-(piperidin-4-yloxy)phenol exhibits significant inhibitory effects on certain enzymes, such as kinases and proteases, which are critical targets in cancer and inflammatory diseases. For instance, in vitro assays have shown that the compound can selectively inhibit specific kinase isoforms, suggesting its potential as a lead compound for anticancer drug development. Additionally, its interaction with G-protein-coupled receptors (GPCRs) has been explored, revealing modulatory effects that could be harnessed for neurological and cardiovascular applications.

Another area of interest is the compound's pharmacokinetic properties. Preliminary studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a drug candidate. While the compound shows moderate bioavailability, efforts are underway to improve its metabolic stability and solubility through structural modifications. These modifications aim to enhance its therapeutic efficacy and reduce potential side effects.

The potential therapeutic applications of 3-Chloro-2-(piperidin-4-yloxy)phenol are broad and varied. In oncology, it has been evaluated for its ability to induce apoptosis in cancer cells and inhibit tumor growth in preclinical models. In neuroscience, its modulatory effects on neurotransmitter systems suggest potential applications in treating neurodegenerative diseases and mood disorders. Furthermore, its anti-inflammatory properties have been explored in models of autoimmune diseases, highlighting its versatility as a therapeutic agent.

Despite these promising findings, challenges remain in the development of 3-Chloro-2-(piperidin-4-yloxy)phenol as a drug. Issues such as off-target effects, toxicity, and formulation stability need to be addressed in future studies. Ongoing research is focused on optimizing the compound's pharmacological profile through medicinal chemistry approaches and advanced drug delivery systems.

In conclusion, 3-Chloro-2-(piperidin-4-yloxy)phenol (CAS: 2229383-68-8) represents a valuable compound in the field of chemical biology and medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for further drug development. Continued research efforts are expected to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its translation into clinical applications.